Cas no 53823-08-8 (Cascaroside A)

• Product Name: Cascaroside A
• CAS No: 53823-08-8
• MF: C₂₇H₃₂O₁₄
• MW: 580.534589767456
• CID: 377960
• PubChem ID: 442727
• Update Time: 2024-11-02

Cascaroside A Chemical and Physical Properties

Names and Identifiers

• Cascaroside A
• (10S)-1-hydroxy-3-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-10H-anthracen-9-one
• AI50I7OZY7
• Cascaroside
• LMPK13040003
• 8-O-(beta-D-Glucopyranosyl)barbaloins
• C10307
• Q27106082
• 9(10H)-ANTHRACENONE, 10-.BETA.-D-GLUCOPYRANOSYL-8-(.BETA.-D-GLUCOPYRANOSYLOXY)-1-HYDROXY-3-(HYDROXYMETHYL)-, (10S)-
• 9(10H)-Anthracenone, 10-beta-D-glucopyranosyl-8-(beta-D-glucopyranosyloxy)-1-hydroxy-3-(hydroxymethyl)-
• 9(10H)-Anthracenone, 10-beta-D-glucopyranosyl-8-(beta-D-glucopyranosyloxy)-1-hydroxy-3-(hydroxymethyl)-, (10S)-
• DTXCID00124598
• CASCAROSIDE A (CONSTITUENT OF CASCARA SAGRADA)
• CASCAROSIDE A (CONSTITUENT OF CASCARA SAGRADA) [DSC]
• 53823-08-8
• CHEBI:3446
• 50814-04-5
• CASCAROSIDEA
• DTXSID40202107
• UNII-AI50I7OZY7
• Cascaroside B
• (-)-Cascaroside B

• Inchi： 1S/C27H32O14/c28-6-9-4-11-16(26-24(37)22(35)19(32)14(7-29)39-26)10-2-1-3-13(18(10)21(34)17(11)12(31)5-9)40-27-25(38)23(36)20(33)15(8-30)41-27/h1-5,14-16,19-20,22-33,35-38H,6-8H2/t14-,15-,16+,19-,20-,22+,23+,24-,25-,26+,27-/m1/s1
• InChI Key： MNAYRSRTNMVAPR-ZHVWOXMGSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1[C@@H]1C2C=C(CO)C=C(C=2C(C2C(=CC=CC1=2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)O)O)O)O

Computed Properties

• Exact Mass: 580.179
• Monoisotopic Mass: 580.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 247
• XLogP3: -1.9

Experimental Properties

• Density: 1.694
• Boiling Point: 948.1°C at 760 mmHg
• Flash Point: 315.2°C
• Refractive Index: 1.726

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides